molecular formula C23H15ClN2O6S B300688 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid

Cat. No. B300688
M. Wt: 482.9 g/mol
InChI Key: OTDUIQIFHBAXNW-YBFXNURJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a thiazolidinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes and pathways involved in the development and progression of various diseases. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins and are implicated in cancer metastasis.
Biochemical and Physiological Effects:
2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth. Additionally, it has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid in lab experiments is its high purity and yield. Additionally, it has been shown to have low toxicity and good solubility in aqueous solutions. However, one of the limitations of using this compound is its relatively high cost compared to other compounds used in lab experiments.

Future Directions

There are several future directions for the research on 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid. One potential direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could be conducted to elucidate its mechanism of action and identify potential targets for drug development. Finally, the development of more efficient and cost-effective synthesis methods could also be explored.

Synthesis Methods

The synthesis of 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloro-5-nitrobenzoic acid with 5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-carbaldehyde in the presence of a reducing agent such as sodium dithionite. This method has been optimized for high yield and purity and has been used in several studies.

Scientific Research Applications

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. Several studies have investigated its potential as a therapeutic agent for various diseases such as cancer, diabetes, and Alzheimer's disease.

properties

Product Name

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid

Molecular Formula

C23H15ClN2O6S

Molecular Weight

482.9 g/mol

IUPAC Name

5-[5-[(E)-[3-(2-anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]-2-chlorobenzoic acid

InChI

InChI=1S/C23H15ClN2O6S/c24-17-8-6-13(10-16(17)22(29)30)18-9-7-15(32-18)11-19-21(28)26(23(31)33-19)12-20(27)25-14-4-2-1-3-5-14/h1-11H,12H2,(H,25,27)(H,29,30)/b19-11+

InChI Key

OTDUIQIFHBAXNW-YBFXNURJSA-N

Isomeric SMILES

C1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)/SC2=O

SMILES

C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=O

Canonical SMILES

C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.